N,N-Dimethyl-p-phenylenediamine
N,N-Dimethyl-p-phenylenediamine
N,N-Dimethyl-p-phenylenediamine (DPD, DMPD) is an aromatic amine mainly used as an intermediate to produce dyes. Its oxidation reaction with H2O2 in the presence of iron(III) catalyst has been used for the spectrophotometric detection of trace quantities of iron (III). Cyclovoltammetric studies have been conducted to evaluate the electrochemical oxidation of DMPD at various pH. DMPD on oxidation under basic conditions has been reported to undergo hydrolytic decomposition.
Dimethyl-p-phenylenediamine is a colorless to reddish-violet solid. Used in the production of methylene blue and photographic developer. Used as a chemical intermediate for dyes and diazonium chloride salts and as an analytical reagent to detect chloroamine in water. (EPA, 1998)
N,N-dimethyl-1,4-phenylenediamine is a substituted aniline and a diamine.
Dimethyl-p-phenylenediamine is a colorless to reddish-violet solid. Used in the production of methylene blue and photographic developer. Used as a chemical intermediate for dyes and diazonium chloride salts and as an analytical reagent to detect chloroamine in water. (EPA, 1998)
N,N-dimethyl-1,4-phenylenediamine is a substituted aniline and a diamine.
Brand Name:
Vulcanchem
CAS No.:
99-98-9
VCID:
VC20849333
InChI:
InChI=1S/C8H12N2/c1-10(2)8-5-3-7(9)4-6-8/h3-6H,9H2,1-2H3
SMILES:
CN(C)C1=CC=C(C=C1)N
Molecular Formula:
C8H12N2
Molecular Weight:
136.19 g/mol
N,N-Dimethyl-p-phenylenediamine
CAS No.: 99-98-9
Cat. No.: VC20849333
Molecular Formula: C8H12N2
Molecular Weight: 136.19 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | N,N-Dimethyl-p-phenylenediamine (DPD, DMPD) is an aromatic amine mainly used as an intermediate to produce dyes. Its oxidation reaction with H2O2 in the presence of iron(III) catalyst has been used for the spectrophotometric detection of trace quantities of iron (III). Cyclovoltammetric studies have been conducted to evaluate the electrochemical oxidation of DMPD at various pH. DMPD on oxidation under basic conditions has been reported to undergo hydrolytic decomposition. Dimethyl-p-phenylenediamine is a colorless to reddish-violet solid. Used in the production of methylene blue and photographic developer. Used as a chemical intermediate for dyes and diazonium chloride salts and as an analytical reagent to detect chloroamine in water. (EPA, 1998) N,N-dimethyl-1,4-phenylenediamine is a substituted aniline and a diamine. |
|---|---|
| CAS No. | 99-98-9 |
| Molecular Formula | C8H12N2 |
| Molecular Weight | 136.19 g/mol |
| IUPAC Name | 4-N,4-N-dimethylbenzene-1,4-diamine |
| Standard InChI | InChI=1S/C8H12N2/c1-10(2)8-5-3-7(9)4-6-8/h3-6H,9H2,1-2H3 |
| Standard InChI Key | BZORFPDSXLZWJF-UHFFFAOYSA-N |
| SMILES | CN(C)C1=CC=C(C=C1)N |
| Canonical SMILES | CN(C)C1=CC=C(C=C1)N |
| Boiling Point | 504 °F at 760 mm Hg (EPA, 1998) 263.0 °C 263 °C |
| Colorform | Reddish-violet crystals Needles from benzene |
| Flash Point | 195 °F (NTP, 1992) 91.00 °C (195.80 °F) - closed cup 90 °C |
| Melting Point | 106 to 127 °F (EPA, 1998) 53.0 °C 53 °C; also stated as 41 °C |
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